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Compound of Interest

Compound Name: Peroxymonosulfuric acid

Cat. No.: B1221988 Get Quote

Introduction

Peroxymonosulfuric acid (H₂SO₅), commonly known as Caro's acid, is a powerful oxidizing

agent first described by the German chemist Heinrich Caro in 1898.[1] It is a key reagent in

various chemical processes, valued for its high oxidizing potential (E⁰ = +2.51 V), which ranks it

among the strongest oxidizers known.[2][3][4] Caro's acid is typically used as a solution in

sulfuric acid, often referred to as "piranha solution," which also contains residual hydrogen

peroxide and water.[1][2]

Applications in Research and Development

Due to its potent oxidizing properties, Caro's acid finds numerous applications in laboratory and

industrial settings:

Organic Synthesis: It is widely used for the oxidation of various organic compounds, such as

the conversion of ketones to lactones or esters and the oxidation of primary aromatic amines

to nitroso compounds.[1]

Cleaning and Disinfection: Caro's acid solutions are extensively used for cleaning and

disinfecting, particularly for removing organic residues from substrates like silicon wafers in

the semiconductor industry.[1]

Cyanide Destruction: In the mining industry, it is employed to detoxify cyanide-containing

waste streams by oxidizing cyanide to less toxic compounds.[2][5][6]
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Water Treatment: Its disinfectant properties are utilized in applications such as swimming

pool treatment.[2]

Stability and Handling

Caro's acid is inherently unstable and must be prepared and used with caution.[1][5] The pure,

crystalline form melts with decomposition at 45°C.[2][7] For laboratory purposes, it is typically

generated in situ or prepared and used within a few days, with storage under refrigeration.[1][5]

The reaction to produce Caro's acid is highly exothermic, primarily due to the heat of dilution of

sulfuric acid, necessitating careful temperature control.[1][5]

CRITICAL SAFETY NOTICE

Explosion Hazard: Caro's acid is highly explosive, especially when in contact with organic

materials or when subjected to local overheating.[1][7]

Corrosive: The solution is extremely corrosive and can cause severe chemical burns to the

skin, eyes, and mucous membranes.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses (a face shield is recommended), a lab coat, and acid-resistant gloves. All

manipulations should be performed inside a certified chemical fume hood.

Quenching: Never add water directly to large quantities of Caro's acid, as this can cause

explosive decomposition.[7] Neutralization must be carried out carefully and with appropriate

cooling.

Quantitative Data Summary
The composition and yield of Caro's acid are highly dependent on the concentrations and molar

ratios of the reactants.
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Parameter Value/Range
Source of
Reactants

Resulting
Solution
Composition

Citation(s)

Reactant

Concentration

H₂SO₄: 85% -

98% (w/w)

Concentrated

Sulfuric Acid

Varies based on

ratio and

concentration.

[1][8]

H₂O₂: 30% -

90% (w/w)

Concentrated

Hydrogen

Peroxide

[1][8]

Optimal Mole

Ratio

H₂SO₄ / H₂O₂:

~2:1 to 2.5:1

93% H₂SO₄,

70% H₂O₂

~25% H₂SO₅,

~57% H₂SO₄,

~3.5% H₂O₂,

~14.5% H₂O

[9]

Alternative Mole

Ratio

H₂SO₄ / H₂O₂:

2:1 to 5:1
Not specified

Used for

preparing

stabilized

solutions.

[10]

Yield (Crystalline

Product)
50% - 70%

Anhydrous H₂O₂,

Chlorosulfonic

Acid

Purity: 94-97%

H₂SO₅
[7]

Reaction

Temperature

Must be

controlled,

typically 0-10°C

H₂SO₄ and H₂O₂

The reaction is

highly

exothermic.

[1][5]

Experimental Protocols
Protocol 1: Preparation from Concentrated Sulfuric Acid
and Hydrogen Peroxide
This is the most common method for generating Caro's acid solution for immediate laboratory

use. The reaction is: H₂O₂ + H₂SO₄ ⇌ H₂SO₅ + H₂O.[2]

Materials:
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Concentrated Sulfuric Acid (H₂SO₄, 95-98%)

Concentrated Hydrogen Peroxide (H₂O₂, 30-70%)

Glass beaker or Erlenmeyer flask

Magnetic stirrer and stir bar

Ice bath

Graduated cylinders

Procedure:

Preparation: Place a glass beaker or flask in a large ice bath situated on a magnetic stirrer.

Add Sulfuric Acid: Carefully measure the desired volume of concentrated sulfuric acid and

add it to the reaction vessel. Begin stirring. Allow the acid to cool to below 10°C.

Slow Addition of Peroxide: Slowly and cautiously add the concentrated hydrogen peroxide to

the cold, stirring sulfuric acid dropwise or in very small portions. Crucial: This addition must

be extremely slow to control the highly exothermic reaction.[1][5]

Temperature Control: Continuously monitor the temperature of the mixture. Maintain the

temperature below 15°C throughout the addition process to prevent violent decomposition of

the peroxides.

Reaction Completion: Once the addition is complete, allow the solution to stir in the ice bath

for an additional 10-15 minutes.

Use/Storage: The resulting Caro's acid solution is now ready for use. If short-term storage is

required, it can be kept under refrigeration for a few days, but this is not recommended due

to the risk of decomposition and explosion.[1][5]

Protocol 2: Preparation of Crystalline Caro's Acid from
Chlorosulfonic Acid
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This method can yield a purer, crystalline product but involves the evolution of hazardous

hydrogen chloride gas.[7] The reaction is: H₂O₂ + ClSO₂OH ⇌ H₂SO₅ + HCl.[2][7]

Materials:

Anhydrous or nearly anhydrous Hydrogen Peroxide (H₂O₂)

Pure Chlorosulfonic Acid (ClSO₂OH)

Reaction flask with a gas outlet

Cooling bath (e.g., ice-salt mixture)

Vacuum aspirator

Glass frit for suction filtration

Procedure:

Cooling: Thoroughly cool the pure chlorosulfonic acid in a reaction flask using a cooling bath.

Slow Addition: Slowly add a slight excess of nearly anhydrous hydrogen peroxide to the

cooled chlorosulfonic acid. A vigorous evolution of hydrogen chloride (HCl) gas will occur.[7]

This must be done in a well-ventilated fume hood.

Gas Removal: After the addition is complete and the initial gas evolution has subsided, warm

the mixture gradually while applying a vacuum to remove the dissolved HCl.[7] Do not let the

mixture stand for too long before removing HCl, as it can be oxidized to chlorine.[7]

Crystallization: Transfer the HCl-free liquid to a well-sealed flask. If it does not solidify at

room temperature, place it in a cooling bath.[7]

Isolation: After approximately 12 hours, separate the crystals from the mother liquor by rapid

suction filtration on a glass frit.[7] The resulting product has a purity of 94-97%, with a yield of

50-70%.[7]
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1. Setup & Reagents

2. Reaction

3. Product Handling

Reagents:
- Conc. H₂SO₄

- Conc. H₂O₂

Add H₂SO₄ to Beaker
& Cool to < 10°C

Prepare Equipment:
- Beaker in Ice Bath

- Magnetic Stirrer

SLOWLY Add H₂O₂

Dropwise

Begin Stirring

Maintain Temp
< 15°C

Temp OK

Caro's Acid Solution
(H₂SO₅ in H₂SO₄)

Addition Complete

Use Immediately

Click to download full resolution via product page

Caption: Experimental workflow for the laboratory preparation of Caro's acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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